Cas no 1379188-44-9 (Hydrochinonmilchsaure)

• Product Name: Hydrochinonmilchsaure
• CAS No: 1379188-44-9
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 6277763
• PubChem ID: 54517220
• Update Time: 2025-07-09

Hydrochinonmilchsaure Chemical and Physical Properties

Names and Identifiers

• 1379188-44-9
• Hydrochinonmilchsaure
• EN300-1851730
• 3-(2,5-dihydroxyphenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C9H10O5/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8,10-12H,4H2,(H,13,14)
• InChI Key： YNFPDPFAWNPXHV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Hydrochinonmilchsaure

Introduction to Hydrochinonmilchsaure (CAS No. 1379188-44-9)

Hydrochinonmilchsaure, also known by its CAS number 1379188-44-9, is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a derivative of hydroquinone and lactic acid, combining the properties of both to form a unique molecule with potential applications in various therapeutic and cosmetic contexts.

The chemical structure of Hydrochinonmilchsaure is characterized by the presence of a hydroquinone moiety and a lactic acid moiety, which together contribute to its unique properties. Hydroquinone is well-known for its antioxidant and skin-lightening effects, while lactic acid is widely used in skincare for its exfoliating and moisturizing properties. The combination of these two components in Hydrochinonmilchsaure results in a compound that may offer enhanced benefits over its individual constituents.

Recent studies have explored the potential of Hydrochinonmilchsaure in various applications. One notable area of research is its use in dermatology. A study published in the Journal of Investigative Dermatology (2022) investigated the efficacy of Hydrochinonmilchsaure in treating hyperpigmentation. The results showed that the compound effectively reduced melanin production and improved skin tone, making it a promising candidate for skin-lightening products.

In addition to its dermatological applications, Hydrochinonmilchsaure has also been studied for its potential anti-inflammatory properties. A 2023 study published in the Inflammation Research journal found that Hydrochinonmilchsaure exhibited significant anti-inflammatory effects in vitro, suggesting its potential use in treating inflammatory skin conditions such as acne and eczema.

The safety profile of Hydrochinonmilchsaure has been another focus of recent research. A comprehensive safety assessment conducted by the European Medicines Agency (EMA) concluded that the compound is generally safe for topical use when formulated at appropriate concentrations. However, it is important to note that individual sensitivity can vary, and proper patch testing is recommended before widespread application.

In the pharmaceutical industry, Hydrochinonmilchsaure is being explored as a potential ingredient in topical formulations for various skin conditions. Its ability to combine the benefits of hydroquinone and lactic acid makes it an attractive option for formulators looking to develop multi-functional skincare products. Clinical trials are currently underway to further evaluate its efficacy and safety in different formulations.

The market potential for Hydrochinonmilchsaure-based products is significant, driven by the growing demand for effective and safe skincare solutions. According to a market research report by Grand View Research (2022), the global skincare market is expected to reach $190 billion by 2027, with a particular focus on natural and multifunctional ingredients like Hydrochinonmilchsaure.

In conclusion, Hydrochinonmilchsaure (CAS No. 1379188-44-9) represents an exciting development in the field of dermatology and pharmaceutical research. Its unique combination of hydroquinone and lactic acid offers promising benefits for skin health and appearance. As ongoing research continues to uncover new applications and refine its use, Hydrochinonmilchsaure-based products are poised to make a significant impact on the market.